Cas no 2097868-94-3 (1-{3-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]pyrrolidine-1-carbonyl}imidazolidin-2-one)

• Product Name: 1-{3-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]pyrrolidine-1-carbonyl}imidazolidin-2-one
• CAS No: 2097868-94-3
• MF: C₁₂H₁₈N₆O₃
• MW: 294.31
• CID: 5468139
• Update Time: 2025-05-19

1-{3-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]pyrrolidine-1-carbonyl}imidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-​Imidazolidinone, 1-​[[3-​[4-​(methoxymethyl)​-​1H-​1,​2,​3-​triazol-​1-​yl]​-​1-​pyrrolidinyl]​carbonyl]​-
• 1-{3-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]pyrrolidine-1-carbonyl}imidazolidin-2-one

• Inchi： 1S/C12H18N6O3/c1-21-8-9-6-18(15-14-9)10-2-4-16(7-10)12(20)17-5-3-13-11(17)19/h6,10H,2-5,7-8H2,1H3,(H,13,19)
• InChI Key： XXPBARDESXKRPY-UHFFFAOYSA-N
• SMILES： COCC1N=NN(C2CN(C(=O)N3CCNC3=O)CC2)C=1

Additional information on 1-{3-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]pyrrolidine-1-carbonyl}imidazolidin-2-one

Introduction to 1-{3-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]pyrrolidine-1-carbonyl}imidazolidin-2-one (CAS No. 2097868-94-3)

1-{3-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]pyrrolidine-1-carbonyl}imidazolidin-2-one, with the CAS number 2097868-94-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. The compound's structure includes a triazole ring and a methoxymethyl group, which contribute to its stability and bioavailability.

The triazole moiety is a well-known pharmacophore that is widely used in drug design due to its broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory properties. The presence of the methoxymethyl group enhances the compound's solubility and permeability, making it an attractive candidate for drug development.

Recent studies have shown that 1-{3-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]pyrrolidine-1-carbonyl}imidazolidin-2-one exhibits potent activity against various pathogens. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound demonstrated significant antifungal activity against Candida albicans and Aspergillus fumigatus. The researchers attributed this activity to the compound's ability to disrupt fungal cell membranes and inhibit key enzymes involved in fungal metabolism.

In addition to its antifungal properties, 1-{3-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]pyrrolidine-1-carbonyl}imidazolidin-2-one has also shown promise in the treatment of viral infections. A preclinical study conducted by a team of researchers at the University of California found that the compound effectively inhibited the replication of influenza A virus in vitro. The mechanism of action was hypothesized to involve the inhibition of viral RNA synthesis and protein synthesis.

The pharmacokinetic properties of 1-{3-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]pyrrolidine-1-carbonyl}imidazolidin-2-one have been extensively studied to evaluate its suitability for therapeutic use. Results from animal models have indicated that the compound has favorable oral bioavailability and a long half-life, which are desirable attributes for a potential drug candidate. Furthermore, the compound showed low toxicity in preliminary safety assessments, suggesting a favorable safety profile.

Clinical trials are currently underway to further investigate the efficacy and safety of 1-{3-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]pyrrolidine-1-carbonyl}imidazolidin-2-one. Early phase I trials have demonstrated promising results, with patients showing good tolerability and no serious adverse effects. These findings have paved the way for more advanced clinical trials to evaluate the compound's therapeutic potential in larger patient populations.

The potential applications of 1-{3-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]pyrrolidine-1-carbonyl}imidazolidin-2-one extend beyond antifungal and antiviral treatments. Ongoing research is exploring its use in other therapeutic areas, such as anti-inflammatory and anticancer therapies. For example, preliminary studies have shown that the compound can inhibit the production of pro-inflammatory cytokines in immune cells, suggesting its potential as an anti-inflammatory agent.

In conclusion, 1-{3-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]pyrrolidine-1-carbonyl}imidazolidin-2-one (CAS No. 2097868-94-3) is a promising compound with a diverse range of biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.